Cas no 2089300-13-8 (8-Iodoisoquinolin-3-amine)

8-Iodoisoquinolin-3-amine structure
8-Iodoisoquinolin-3-amine structure
Product Name:8-Iodoisoquinolin-3-amine
CAS No:2089300-13-8
MF:C9H7IN2
MW:270.069753885269
CID:6630959
PubChem ID:121231772
Update Time:2024-01-08

8-Iodoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinamine, 8-iodo-
    • 8-Iodoisoquinolin-3-amine
    • 2089300-13-8
    • Inchi: 1S/C9H7IN2/c10-8-3-1-2-6-4-9(11)12-5-7(6)8/h1-5H,(H2,11,12)
    • InChI Key: WTLIMGAZTZNKKX-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2I)C=C(N)N=1

Computed Properties

  • Exact Mass: 269.96540g/mol
  • Monoisotopic Mass: 269.96540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.913±0.06 g/cm3(Predicted)
  • Boiling Point: 409.8±25.0 °C(Predicted)
  • pka: 4.35±0.50(Predicted)
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